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Compound of Interest

Compound Name: Tubacin

Cat. No.: B1663706 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. Tubacin, a selective inhibitor of histone deacetylase 6 (HDAC6),

requires careful management throughout its lifecycle, from acquisition to disposal. This guide

provides essential information on the proper disposal procedures for Tubacin, grounded in

general laboratory safety principles and regulatory compliance.

Core Safety and Handling Protocols
While specific disposal instructions for Tubacin are not readily available in public

documentation, the Safety Data Sheet (SDS) provides foundational safety measures that

inform its handling and subsequent disposal.[1] Tubacin is classified as harmful if swallowed

(Acute toxicity, oral - Category 4).[1] Therefore, adherence to standard laboratory safety

protocols is crucial.

Key Handling Precautions:

Personal Protective Equipment (PPE): Always wear protective gloves, clothing, eye

protection, and face protection when handling Tubacin.[1]

Ventilation: Use Tubacin in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation of any dust or aerosols.
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Avoid Contact: Prevent contact with skin and eyes. In case of contact, rinse thoroughly with

water.[1]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative and safety information for

Tubacin.

Property Value Reference

CAS Number 537049-40-4 [1]

Molecular Formula C41H43N3O7S [1]

Molecular Weight 721.86 g/mol [1]

GHS Classification
Acute toxicity, oral (Category

4), H302
[1]

Storage Temperature -20°C [2]

Solubility in DMSO ≥10 mg/mL [2]

Step-by-Step Disposal Procedure
In the absence of explicit instructions for Tubacin, the following general procedure for the

disposal of chemical waste should be followed. These steps are based on established

guidelines for laboratory chemical waste management.[3][4][5][6]

Consult Institutional and Local Regulations: Before initiating any disposal process, consult

your institution's Environmental Health and Safety (EHS) office for specific guidelines and

local regulations regarding chemical waste disposal.

Waste Identification and Segregation:

Treat all Tubacin waste as hazardous chemical waste.

Segregate Tubacin waste from other waste streams. Do not mix it with non-hazardous

waste or other incompatible chemicals.[4][5] Aqueous and solvent-based solutions should
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be collected separately.[6]

Containerization:

Use a designated, leak-proof, and chemically compatible container for collecting Tubacin
waste.[3][4] The original container can be reused if it is in good condition.[4]

Ensure the container is clearly labeled as "Hazardous Waste" and includes the full

chemical name ("Tubacin") and any other components of the waste mixture with their

approximate concentrations.[3][4] Do not use chemical formulas or abbreviations.[4]

Storage of Waste:

Store the waste container in a designated satellite accumulation area (SAA) that is under

the control of the laboratory personnel.[4][6]

The container must be kept securely closed at all times, except when adding waste.[3][4]

Store in a secondary containment bin to prevent spills.[5][6]

Disposal of Empty Containers:

Empty Tubacin containers must be triple-rinsed with a suitable solvent.[3]

The first rinsate must be collected and disposed of as hazardous waste.[5] Subsequent

rinsates may also need to be collected depending on local regulations.

After thorough rinsing and drying, deface or remove the original label before disposing of

the container as regular laboratory glass or plastic waste, as per institutional guidelines.[5]

Waste Pickup and Disposal:

Once the waste container is full, or as per the time limits specified by regulations (e.g.,

partially filled containers may remain for up to one year), arrange for a pickup by your

institution's licensed hazardous waste disposal service.[4][5]

Experimental Protocols Cited
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The information provided is based on standard chemical safety and disposal guidelines. No

specific experimental protocols for the disposal of Tubacin were found in the search results.

The procedures outlined are derived from general chemical waste management principles.

Visualizing the Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Tubacin.
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Caption: Logical workflow for the proper disposal of Tubacin waste.

By adhering to these general yet crucial guidelines, laboratory professionals can ensure the

safe handling and environmentally responsible disposal of Tubacin, thereby fostering a secure

and compliant research environment. Always prioritize your institution's specific protocols and

consult with your EHS department for any clarifications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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